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Compound of Interest

Compound Name: Formamide-15N

Cat. No.: B073091 Get Quote

Formamide-15N: A Technical Guide for
Researchers
This technical guide provides essential information on Formamide-15N, a stable isotope-

labeled compound crucial for various research and development applications, particularly in the

pharmaceutical and life sciences sectors. This document details its chemical identity, supplier

information, physicochemical properties, and key experimental protocols.

Chemical Identity and Supplier Information
Formamide-15N is an isotopically labeled version of formamide where the common nitrogen-

14 (¹⁴N) atom is replaced by the nitrogen-15 (¹⁵N) isotope. This labeling is instrumental in

nuclear magnetic resonance (NMR) spectroscopy studies and as a tracer in metabolic

research.

CAS Number: The Chemical Abstracts Service (CAS) registry number for Formamide-15N is

1449-77-0[1].

Commercial Suppliers
A variety of chemical suppliers offer Formamide-15N, often with different isotopic purity and

quantities. Key suppliers are listed below for easy reference.
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Supplier Product Number(s) Isotopic Purity Additional Notes

Sigma-Aldrich 489433 98 atom % ¹⁵N
Available in various

quantities.

Cambridge Isotope

Laboratories, Inc.
NLM-1516 98%+ -

MedChemExpress HY-Y0842S3 99.5% -

Eurisotop NLM-1516-1 98%+ -

Alfa Chemistry ACM1449770 96%

Also offers other

isotopically labeled

formamides[2].

Physicochemical Properties
The following table summarizes the key physicochemical properties of Formamide-15N. These

values are essential for experimental design and execution.

Property Value

Linear Formula HCO¹⁵NH₂

Molecular Weight 46.03 g/mol [1]

Appearance Colorless liquid[3]

Density 1.159 g/mL at 25 °C

Boiling Point 210 °C (lit.)

Melting Point 2-3 °C (lit.)

Refractive Index n20/D 1.447 (lit.)

Isotopic Purity Typically ≥98 atom % ¹⁵N[1]

Applications in Research and Drug Development
Formamide-15N serves as a valuable tool in several scientific domains:
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NMR Spectroscopy: Its primary application is as a standard or a tracer in ¹⁵N NMR studies to

elucidate molecular structures and dynamics[4][5][6].

Synthetic Intermediate: It is a precursor in the synthesis of ¹⁵N-labeled compounds, such as

purines and other heterocyclic systems, which are foundational for research in nucleic acids

and medicinal chemistry[7].

Metabolic Flux Analysis: In metabolic studies, it can be used to trace the metabolic fate of

nitrogen atoms in biological pathways[8].

Solvent in Drug Formulation: Formamide and its derivatives are used as solvents in drug

synthesis and formulation to enhance the solubility of poorly soluble drugs[9].

Experimental Protocols
Synthesis of [¹⁵N₅]-Adenine from [¹⁵N]-Formamide
This protocol describes the cyclization of [¹⁵N]-formamide to produce fully ¹⁵N-labeled adenine,

a critical component of nucleic acids.

Materials:

[¹⁵N]-Formamide

Phosphorus oxychloride (POCl₃)

Dowex 50 W (H⁺ form)

Water

Stainless-steel reactor with a polytetrafluoroethylene (PTFE) tube insert

Argon atmosphere

Procedure:

Combine 6.0 ml (0.15 M) of [¹⁵N]-formamide and 28.2 ml (0.30 M) of POCl₃ in a stainless-

steel reactor with a PTFE tube insert.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/N-NMR-spectra-of-a-formamide-in-natural-abundance-sample-DMSOd-6-141-T-acquired-with_fig11_366519820
https://ntrs.nasa.gov/api/citations/20070023557/downloads/20070023557.pdf
https://www.semanticscholar.org/paper/Proton-proton-double-resonance-studies-of-and-Bourn-Randall/935ca331b97fd0871065424bfdd03840725e119f
https://royalsocietypublishing.org/doi/10.1098/rsos.181322
https://www.medchemexpress.com/formamide-15n.html
https://www.sincerechemicals.com/news/formamide-in-the-pharmaceutical-industry.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the reaction mixture for 17 hours at 130°C under an argon atmosphere.

After cooling, transfer the mixture to a flask containing 150 g of Dowex 50 W (H⁺ form) and

200 ml of water.

Follow appropriate workup and purification procedures to isolate the [¹⁵N₅]-adenine product.

This protocol is adapted from a published method for the synthesis of isotopically labeled

cytokinins and their derivatives[7].

General Protocol for ¹⁵N NMR Sample Preparation of
Imides
This protocol provides a general guideline for preparing samples for ¹⁵N NMR spectroscopy to

study the imidization of diamines.

Materials:

Diamine of interest

Naphthalic anhydride (NA)

d₆-DMSO (deuterated dimethyl sulfoxide)

10mm NMR tubes

Procedure:

Prepare a solution of the diamine in d₆-DMSO to a concentration of approximately 0.1 M.

Add an equimolar amount of naphthalic anhydride to the solution.

Heat the mixture to 150 °C for several hours to facilitate the conversion from amide to imide.

Cool the sample to room temperature.

Transfer the cooled sample to a 10mm NMR tube for spectroscopic analysis.
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This protocol is based on a methodology for comparing the rates of imidization of various

diamines[5].

Signaling Pathways in Drug Development
While Formamide-15N is primarily a research tool, its unlabeled counterpart and derivatives

are integral to synthesizing compounds that target key signaling pathways in diseases like

cancer. For instance, N-(3-Methylpyridin-2-yl)formamide is a precursor to 7-azaindole

derivatives, which are potent kinase inhibitors[10]. Below are diagrams of signaling pathways

often targeted by such inhibitors.
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Caption: Synthetic workflow from a formamide derivative to a kinase inhibitor.
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Caption: Inhibition of the VEGFR-2 signaling pathway.
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Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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